Cas no 1806942-03-9 (5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine
• CAS No: 1806942-03-9
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4805364
• Update Time: 2025-05-19

5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine

• Inchi： 1S/C8H8BrF2NO2/c1-14-8-5(7(10)11)6(13)4(2-9)3-12-8/h3,7H,2H2,1H3,(H,12,13)
• InChI Key： LAEQCYWLVANFBK-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(=C(C(F)F)C1=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine

Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1806942-03-9)

The compound 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1806942-03-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl and difluoromethyl substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a difluoromethyl group in 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine underscores its relevance in drug discovery, particularly for targeting kinase pathways and oxidative stress-related diseases. This compound has also garnered attention in crop protection research, where fluorinated pyridines are explored for their pesticidal properties.

The synthesis and applications of 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine are frequently discussed in academic forums and patent literature. Its bromomethyl functionality allows for further derivatization, enabling the creation of bioconjugates and prodrugs. This versatility makes it a sought-after building block in medicinal chemistry, especially for designing small-molecule therapeutics with improved pharmacokinetic profiles.

From an industrial perspective, the compound’s stability under various conditions is a critical advantage. Manufacturers and researchers often search for high-purity intermediates like CAS No. 1806942-03-9 to ensure reproducibility in large-scale production. Additionally, its compatibility with green chemistry principles aligns with the global shift toward sustainable synthetic practices, a topic gaining traction in pharmaceutical R&D.

Emerging trends in AI-driven drug discovery have further highlighted the importance of such compounds. Computational models frequently utilize pyridine-based scaffolds to predict novel drug candidates, and 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine serves as a key reference structure. Its structure-activity relationship (SAR) data is invaluable for training algorithms to identify potential bioactive molecules.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-4-hydroxy-2-methoxypyridine (CAS No. 1806942-03-9) represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from drug development to agrochemical innovation—underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.